Cas no 1219912-41-0 (2-(1H-1,3-benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 1219912-41-0
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 6171518
• PubChem ID: 49677254
• Update Time: 2025-11-07

2-(1H-1,3-benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one
• CHEMBL5023114
• 2-(1H-benzo[d]imidazol-1-yl)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)ethanone
• AKOS024526874
• 1219912-41-0
• 2-(1H-1,3-benzodiazol-1-yl)-1-[4-(cyclopropanesulfonyl)piperazin-1-yl]ethan-1-one
• F5882-5182
• 2-(benzimidazol-1-yl)-1-(4-cyclopropylsulfonylpiperazin-1-yl)ethanone

• Inchi： 1S/C16H20N4O3S/c21-16(11-19-12-17-14-3-1-2-4-15(14)19)18-7-9-20(10-8-18)24(22,23)13-5-6-13/h1-4,12-13H,5-11H2
• InChI Key： NZLIAUFBIHQBIR-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(C(CN2C=NC3C=CC=CC2=3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one

Comprehensive Overview of 2-(1H-1,3-Benzodiazol-1-yl)-1-4-(Cyclopropanesulfonyl)piperazin-1-ylethan-1-one (CAS No. 1219912-41-0)

2-(1H-1,3-Benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one (CAS No. 1219912-41-0) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its benzodiazole and piperazine moieties, exhibits intriguing properties that make it a subject of interest for drug discovery and development. Researchers are particularly drawn to its cyclopropanesulfonyl group, which enhances its stability and bioavailability, making it a promising candidate for therapeutic use.

In recent years, the demand for novel compounds like 2-(1H-1,3-benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's ability to interact with specific biological targets has positioned it as a potential key player in the development of next-generation small-molecule inhibitors. Its CAS No. 1219912-41-0 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the scientific community.

The synthesis and characterization of 2-(1H-1,3-benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one involve sophisticated organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Its molecular weight and solubility properties have been extensively studied to optimize its performance in various applications. The compound's benzodiazole core is known for its role in enhancing binding affinity, while the piperazine ring contributes to its pharmacokinetic profile.

One of the most frequently asked questions about CAS No. 1219912-41-0 revolves around its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit anti-inflammatory and neuroprotective properties, making it a candidate for treating chronic diseases. Additionally, its cyclopropanesulfonyl moiety has been linked to improved metabolic stability, a critical factor in drug development. These attributes align with current trends in personalized medicine, where compounds with tailored properties are highly sought after.

From a commercial perspective, 2-(1H-1,3-benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its CAS No. 1219912-41-0 serves as a unique identifier, ensuring accurate sourcing and compliance with regulatory standards. The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry, with researchers exploring modifications to enhance its efficacy and reduce potential side effects.

In conclusion, 2-(1H-1,3-benzodiazol-1-yl)-1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one (CAS No. 1219912-41-0) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural components, combined with its potential therapeutic benefits, make it a compound of significant interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in the future of drug discovery and biomedical innovation.